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Compound of Interest

Compound Name: Boc-DL-Arg(Pmc)(Pmc)-OH

Cat. No.: B15286543

This technical guide provides a concise overview of the molecular weight and chemical formula
for the protected amino acid derivative, Boc-DL-Arg(Pmc)-OH. The information presented is
intended for researchers, scientists, and professionals in the field of drug development and
peptide chemistry. It is important to note that while the query specified two Pmc (2,2,5,7,8-
pentamethylchroman-6-sulfonyl) groups, publicly available data consistently refers to the mono-
protected version of the molecule.

Physicochemical Data

The quantitative data for Boc-DL-Arg(Pmc)-OH is summarized in the table below. This
information is critical for various applications, including peptide synthesis, purification, and
analytical characterization.
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Property Value Source
Molecular Formula C25H40N407S [1112113114]
Molecular Weight 540.7 g/mol [1][2]
Exact Mass 540.26177080 Da [11[3]
Topological Polar Surface Area 178 A2 [11[3]
XLogP3 3.3 [1][3]
Hydrogen Bond Donor Count 4 [3]
Hydrogen Bond Acceptor

C);untg p 8 13
Rotatable Bond Count 11 [3]
Complexity 955 [1]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific applications of Boc-DL-Arg(Pmc)
(Pmc)-OH are not readily available in the public domain, likely due to the rarity of the di-
protected variant. The mono-protected form, Boc-L-Arg(Pmc)-OH, is a commercially available
amino acid building block used in solid-phase peptide synthesis (SPPS). Standard coupling
methods, such as those utilizing carbodiimides (e.g., DCC, DIC) or activated esters (e.g.,
HOBt, HBTU), are typically employed for its incorporation into peptide sequences.

Molecular Structure and Components

The structure of Boc-DL-Arg(Pmc)-OH consists of a DL-arginine core with its alpha-amino
group protected by a tert-butyloxycarbonyl (Boc) group and the guanidino side chain protected
by a 2,2,5,7,8-pentamethylchroman-6-sulfonyl (Pmc) group. The relationship between these
components is illustrated in the diagram below.
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Protecting Groups
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Components of Boc-DL-Arg(Pmc)-OH

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15286543#boc-dl-arg-pmc-pmc-oh-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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